1-Naphthyl isothiocyanate
Cat. No. B7722655
CAS RN:
29962-76-3
M. Wt: 185.25 g/mol
InChI Key: JBDOSUUXMYMWQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Alpha-naphthylisothiocyanate appears as odorless white needles or powder. Tasteless. (NTP, 1992)
1-naphthyl isothiocyanate is an isothiocyanate. It has a role as an insecticide. It derives from a hydride of a naphthalene.
A tool for the study of liver damage which causes bile stasis and hyperbilirubinemia acutely and bile duct hyperplasia and biliary cirrhosis chronically, with changes in hepatocyte function. It may cause skin and kidney damage.
Scientific Research Applications
Pharmacokinetics and Cancer Chemotherapy : 1-NITC shows potential as a chemosensitizing agent for cancer chemotherapy due to its ability to inhibit P-glycoprotein- and multidrug resistance-associated protein 1-mediated efflux. Studies on rats revealed nonlinear pharmacokinetics of 1-NITC, which is important for understanding its dose-response relationship in therapeutic applications (Hu & Morris, 2005).
Anticarcinogenic Activities : Organic isothiocyanates, including 1-NITC, have been studied for their anticarcinogenic activities. They may protect against tumor development in various organs by suppressing carcinogen activation and inducing Phase 2 enzymes that detoxify electrophilic metabolites (Zhang & Talalay, 1994).
Enzyme Induction and Metabolic Conversion : 1-NITC undergoes oxidative metabolism to isocyanates by rat liver microsomes. This process is influenced by enzyme induction, which is important for understanding its metabolic pathways and potential toxicological implications (Lee, 1996).
NMR Chirality Recognition : 1-NITC has been utilized as a chirality recognizing reagent for determining the enantiomeric purity of chiral amines by NMR, demonstrating its utility in analytical chemistry (Ju et al., 2000).
Cytotoxicity in Cancer Research : 1-NITC shows cytotoxicity in human breast cancer and mammary epithelial cell lines. Its effects on cell growth may contribute to the cancer chemopreventive properties of isothiocyanates and indicate potential use in cancer treatment (Tseng et al., 2004).
Liquid Crystal Applications : In the field of materials science, 1-NITC-containing liquid crystal compounds have been investigated for their high birefringence and potential use in optical devices, especially under high-temperature conditions (Peng et al., 2017).
Protein Sequencing : 1-NITC is suitable for the stepwise degradation of proteins in the Edman degradation process, useful for sequential amino acid analysis in biochemistry (Deyl, 1970).
properties
IUPAC Name |
1-isothiocyanatonaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NS/c13-8-12-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBDOSUUXMYMWQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NS |
Source
|
| Record name | ALPHA-NAPHTHYLISOTHIOCYANATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20726 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8025703 |
Source
|
| Record name | alpha-Naphylisothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8025703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Alpha-naphthylisothiocyanate appears as odorless white needles or powder. Tasteless. (NTP, 1992), White nearly odorless solid; [Merck Index] Slightly yellow odorless powder; [Acros Organics MSDS] |
Source
|
| Record name | ALPHA-NAPHTHYLISOTHIOCYANATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20726 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 1-Naphthylisothiocyanate | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) |
Source
|
| Record name | ALPHA-NAPHTHYLISOTHIOCYANATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20726 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
1.81 (NTP, 1992) - Denser than water; will sink |
Source
|
| Record name | ALPHA-NAPHTHYLISOTHIOCYANATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20726 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Vapor Pressure |
0.000132 [mmHg] |
Source
|
| Record name | 1-Naphthylisothiocyanate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19391 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1-Naphthyl isothiocyanate | |
CAS RN |
551-06-4, 29962-76-3 |
Source
|
| Record name | ALPHA-NAPHTHYLISOTHIOCYANATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20726 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 1-Naphthyl isothiocyanate | |
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| Record name | 1-Naphthylisothiocyanate | |
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| Record name | Isothiocyanatonaphthalene | |
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| Record name | 1-Naphthyl isothiocyanate | |
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| Record name | Naphthalene, 1-isothiocyanato- | |
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| Record name | Isothiocyanatonaphthalene | |
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| Record name | 1-naphthyl isothiocyanate | |
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| Record name | 1-NAPHTHYL ISOTHIOCYANATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
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Melting Point |
136 °F (NTP, 1992) |
Source
|
| Record name | ALPHA-NAPHTHYLISOTHIOCYANATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20726 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Synthesis routes and methods
Procedure details
To the mixture of 1-naphthylamine (21.48 g), triethylamine (33.39 g), and dichloromethane (250 mL) was added a dicholomethane (50 mL) solution of thiophosgen (18.97 g) at bleow 20° C. over 30 minutes, and the mixture was stirred at room temperature. The reaction mixture was added into ice-water (1000 mL), extracted with diethyl ether (1000 mL). The extract was washed two times with brine (1000 mL), dried over anhydrous magnesium sulfate, evaporated under reduced pressure to obtain crude (1-naphthyl)isothiocyanate.
[Compound]
Name
solution
Quantity
50 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
1000 mL
Type
reactant
Reaction Step Three
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
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1-Naphthyl isothiocyanate
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1-Naphthyl isothiocyanate
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1-Naphthyl isothiocyanate
Reactant of Route 6
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1-Naphthyl isothiocyanate
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